2,2'-(Z)-ethene-1,2-diylbis(5-isothiocyanatobenzenesulfonic acid)
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Overview
Description
4,4'-diisothiocyano-cis-stilbene-2,2'-disulfonic acid is a 4,4'-diisothiocyanostilbene-2,2'-disulfonic acid.
Scientific Research Applications
Mechanisms in Methanol-to-Hydrocarbons Conversion
Research has explored the reaction mechanism for the conversion of methanol to hydrocarbons over acidic zeolite H-ZSM-5, which is relevant to the understanding of compounds like 2,2'-(Z)-ethene-1,2-diylbis(5-isothiocyanatobenzenesulfonic acid). Ethene formation, a key step in this process, is shown to be mechanistically separated from the formation of higher alkenes, indicating a distinct pathway for its production (Svelle et al., 2006).
Cyclization Reactions
Cyclization of certain ethene derivatives tethered to an aromatic ring, using trifluoromethanesulfonic acid, has been studied. This process leads to cyclic orthothioesters of isothiochromanones and related compounds, providing insights into the chemical behavior of related ethene-based structures (Coustard, 2001).
Conductance Alteration by Photo-Isomerization
The impact of E-Z photo-isomerization on the electrical conductance of 4,4'-(ethene-1,2-diyl)dibenzoic acid molecules was studied using scanning tunneling microscopy. The Z isomer showed higher conductance than the E isomer, highlighting the significant changes in electrical properties due to structural alterations (Martín et al., 2010).
Catalytic Applications in Alcohol Oxidation
Sulfonated Schiff base copper(II) complexes, including compounds structurally related to 2,2'-(Z)-ethene-1,2-diylbis(5-isothiocyanatobenzenesulfonic acid), have been used as catalysts in the oxidation of alcohols. This demonstrates the potential catalytic utility of such compounds in organic transformations (Hazra et al., 2015).
Properties
Molecular Formula |
C16H10N2O6S4 |
---|---|
Molecular Weight |
454.5 g/mol |
IUPAC Name |
5-isothiocyanato-2-[(Z)-2-(4-isothiocyanato-2-sulfophenyl)ethenyl]benzenesulfonic acid |
InChI |
InChI=1S/C16H10N2O6S4/c19-27(20,21)15-7-13(17-9-25)5-3-11(15)1-2-12-4-6-14(18-10-26)8-16(12)28(22,23)24/h1-8H,(H,19,20,21)(H,22,23,24)/b2-1- |
InChI Key |
YSCNMFDFYJUPEF-UPHRSURJSA-N |
Isomeric SMILES |
C1=CC(=C(C=C1N=C=S)S(=O)(=O)O)/C=C\C2=C(C=C(C=C2)N=C=S)S(=O)(=O)O |
Canonical SMILES |
C1=CC(=C(C=C1N=C=S)S(=O)(=O)O)C=CC2=C(C=C(C=C2)N=C=S)S(=O)(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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